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Compound of Interest

Compound Name: Urea, N,N'-dinitro-

Cat. No.: B171865

Essential Safety and Handling Guide for Urea,
N,N'-dinitro-

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and

disposal of Urea, N,N'-dinitro-. Given the hazardous nature of this compound, strict adherence
to these protocols is mandatory to ensure personnel safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Urea, N,N'-dinitro-, also known as 1,3-dinitrourea, is a powerful and sensitive explosive.[1] It
must be handled with extreme caution, employing all standard safety procedures for energetic
materials.[1] The primary hazards include explosion from shock, friction, or heat, and the
generation of toxic gases upon decomposition.

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against these hazards. The following table summarizes the required PPE for various operations
involving Urea, N,N'-dinitro-.
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] Eye/Face ] ] Respiratory
Operation ] Hand Protection  Body Protection )
Protection Protection
Chemical-
resistant gloves Not generally
Weighing and Safety goggles (e.g., nitrile, required if
o ) Flame-retardant )
Transfer (Small and a face minimum 4mil handled in a

lab coat.[4]

Quantities) shield.[2][3] thickness).[3] certified chemical
Consider double- fume hood.
gloving.

Heavy-duty, Flame-retardant o
i Use within a
) Safety goggles chemical- lab coat and a - ]
Synthesis and ) ) certified chemical
o and a face resistant gloves chemical- )
Purification ) ) fume hood is
shield.[2][3] (e.g., neoprene resistant apron.
o mandatory.
over nitrile).[3] [2][3]
Safety goggles. Use within a
] A face shield is Chemical- well-ventilated
Handling of ] ) Flame-retardant
] recommended if resistant gloves. area or a
Solutions o lab coat. )
splashing is [3] chemical fume
possible.[3] hood.
Air-purifying
) respirator with
Safety goggles Heavy-duty, Chemical- )
_ _ _ appropriate
Spill Cleanup and a face chemical- resistant ]
) ) cartridges for
shield.[2] resistant gloves. coveralls. )
organic vapors
and acid gases.
) Air-purifying
Safety goggles Heavy-duty, Chemical- ) ]
) i ) respirator with

Waste Disposal and a face chemical- resistant )

, _ appropriate
shield. resistant gloves. coveralls. )
cartridges.

Operational Plan: Step-by-Step Handling

Procedures
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A systematic approach to handling Urea, N,N'-dinitro- is crucial to minimize risks. The
following workflow outlines the necessary steps from receipt to disposal.

Receiving and Storage

Receive Container
\isually check for leaks or damage
Inspect for Damage
l If intact, proceed to storage
Store in Designated Explosives Magazine

se secondary containment

Handling and Experimentation

Transport to Lab
insure blast shield and clear area
Prepare Work Area
lUse non-sparking tools
Weigh Smallest Possible Quantity
Behind lblast shield in a fume hood
Perform Synthesis/Experiment
Folliw established quenching procedure
Quench Reaction

eparate solid and liquid waste

aste Management

Segregate Waste

&learly identify as 'Explosive Waste'

Label Hazardous Waste Container

}

Dispose via Certified Hazardous Waste Vendor
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Caption: Workflow for the safe handling of Urea, N,N'-dinitro-.
Experimental Protocols:
» Weighing:

Ensure the work area within the chemical fume hood is clean and free of other chemicals

[e]

and equipment.[2]

Place a blast shield in front of the balance.

[e]

o

Use non-sparking spatulas and weigh boats.

[¢]

Weigh the smallest quantity of material necessary for the experiment.[2]

[¢]

Carefully transfer the material to the reaction vessel within the fume hood.

[e]

Clean any residual dust with a damp cloth; do not dry sweep.
e Synthesis:

o All reactions involving Urea, N,N'-dinitro- must be conducted in a certified chemical fume
hood, behind a blast shield.[2]

Use reaction vessels that are in good condition and appropriate for the scale of the

[¢]

reaction.

[¢]

Avoid using metal clamps or other metal equipment that could cause friction or impact.[2]

[¢]

Maintain strict temperature control, as the compound has low thermal stability.[1]

[e]

Ensure proper ventilation and be aware of potential off-gassing.

Emergency Procedures

In the event of an emergency, immediate and correct action is critical.
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Emergency Response

Small Spill

Use non-combustible absorbent

Detonation

Fire

Immediate Action:

Contain Spill (if safe to do so)

Seek Cover and Await Instrm.
—>

......... Alert Personnel and Emergency Services

Use Appropriate Extinguisher (if trained) . . . . ., . If fire is uncontrollable < /
""""" > Evacuate Immediate Area

Click to download full resolution via product page

Caption: Immediate actions for emergencies involving Urea, N,N'-dinitro-.
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Emergency Situation Immediate Action

1. Alert personnel in the immediate area. 2. If

trained and safe to do so, moisten the spilled

material with a non-reactive solvent (e.g., water,

) if compatible) to prevent dust formation. 3. Use

Small Spill ) .

a non-sparking scoop and place the material in

a designated hazardous waste container. 4.

Decontaminate the area with a suitable solvent.

5. Report the spill to the safety officer.

1. Evacuate the laboratory immediately. 2.
Activate the nearest fire alarm. 3. Call

Large Spill emergency services and inform them of the
nature of the spill. 4. Do not attempt to clean up

a large spill.

1. If the fire is small and you are trained to use a
fire extinguisher, you may attempt to extinguish
it with a Class D extinguisher for combustible
] metals or a Class ABC for other materials, if
Fire Urea, N,N'-dinitro- is not directly involved. 2. If
Urea, N,N'-dinitro- is involved in the fire, or if the
fire is large, evacuate immediately. 3. Activate

the fire alarm and call emergency services.

Skin Contact: Immediately flush the affected
area with copious amounts of water for at least
15 minutes and remove contaminated clothing.
Seek medical attention.[5] Eye Contact:
Immediately flush eyes with plenty of water for
Personal Exposure at least 15 minutes, lifting the upper and lower
eyelids. Seek immediate medical attention.[5]
Inhalation: Move the person to fresh air. If
breathing is difficult, administer oxygen. Seek
medical attention. Ingestion: Do NOT induce
vomiting. Rinse mouth with water. Seek

immediate medical attention.[5]
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Disposal Plan

All waste containing Urea, N,N'-dinitro- is considered hazardous and potentially explosive.
e Waste Collection:

o Collect all waste (solid and liquid) in designated, compatible, and clearly labeled
hazardous waste containers.

o Do not mix with other waste streams.
o Solid waste should be wetted with a non-reactive solvent to reduce sensitivity.
o Waste Storage:

o Store waste containers in a designated, secure, and well-ventilated area, away from heat,
sparks, and incompatible materials.

o The storage area should be equipped with appropriate fire suppression systems.
» Final Disposal:

o Disposal must be carried out by a certified hazardous waste disposal company with
experience in handling energetic materials.

o Do not attempt to dispose of Urea, N,N'-dinitro- through standard laboratory waste
channels.

o Detonation may be a viable disposal method but should only be performed by qualified
professionals in a controlled environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Urea, N,N'-
dinitro-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171865#personal-protective-equipment-for-handling-
urea-n-n-dinitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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